Cas no 1250501-79-1 (3-(Trifluoroacetamido)thiolane-3-carboxylic acid)

• Product Name: 3-(Trifluoroacetamido)thiolane-3-carboxylic acid
• CAS No: 1250501-79-1
• MF: C₇H₈F₃NO₃S
• MW: 243.203531265259
• CID: 6382975
• PubChem ID: 61689251
• Update Time: 2025-10-18

3-(Trifluoroacetamido)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1250501-79-1
• 3-(trifluoroacetamido)thiolane-3-carboxylic acid
• EN300-939118
• AKOS010956199
• 3-(Trifluoroacetamido)thiolane-3-carboxylic acid

• Inchi： 1S/C7H8F3NO3S/c8-7(9,10)4(12)11-6(5(13)14)1-2-15-3-6/h1-3H2,(H,11,12)(H,13,14)
• InChI Key： VVNRKHYLQJTQMX-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 243.01769878g/mol
• Monoisotopic Mass: 243.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-(Trifluoroacetamido)thiolane-3-carboxylic acid

Comprehensive Overview of 3-(Trifluoroacetamido)thiolane-3-carboxylic acid (CAS No. 1250501-79-1)

3-(Trifluoroacetamido)thiolane-3-carboxylic acid (CAS No. 1250501-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a thiolane ring, a trifluoroacetamido group, and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of protease inhibitors and other bioactive molecules. The presence of the trifluoroacetamido moiety enhances its stability and reactivity, which is critical for high-yield synthetic pathways.

In recent years, the demand for 3-(Trifluoroacetamido)thiolane-3-carboxylic acid has surged, driven by its role in the synthesis of novel therapeutic agents. A growing trend in the pharmaceutical industry is the focus on small molecule drugs and peptide mimetics, where this compound serves as a key building block. Its CAS No. 1250501-79-1 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Additionally, the compound's compatibility with green chemistry principles aligns with the global push for sustainable synthetic methods, a topic highly relevant to modern chemists.

The structural uniqueness of 3-(Trifluoroacetamido)thiolane-3-carboxylic acid also makes it a subject of interest in computational chemistry and molecular modeling. Researchers utilize advanced techniques like density functional theory (DFT) to predict its reactivity and interaction with biological targets. This aligns with the increasing use of AI-driven drug discovery, where predictive algorithms accelerate the identification of promising compounds. The compound's carboxylic acid group further enables conjugation with other molecules, expanding its utility in bioconjugation and prodrug development.

Another area where CAS No. 1250501-79-1 is gaining traction is in the field of biomaterials and drug delivery systems. Its ability to form stable linkages with polymers and nanoparticles makes it valuable for designing targeted therapies. This is particularly relevant given the rising interest in personalized medicine and nanomedicine, where precise control over molecular interactions is essential. The compound's trifluoroacetamido group also contributes to its lipophilicity, a property often exploited to enhance drug bioavailability.

From a commercial perspective, 3-(Trifluoroacetamido)thiolane-3-carboxylic acid is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1250501-79-1 is a critical identifier for procurement and regulatory compliance. The compound's synthesis and purification protocols are well-documented, ensuring reproducibility for industrial-scale production. As the demand for high-purity intermediates grows, this compound remains a staple in the toolkit of synthetic chemists.

In conclusion, 3-(Trifluoroacetamido)thiolane-3-carboxylic acid (CAS No. 1250501-79-1) is a multifaceted compound with broad applications in drug discovery, materials science, and computational chemistry. Its unique structural features, including the thiolane ring and trifluoroacetamido group, make it indispensable for modern research. As the scientific community continues to explore its potential, this compound will likely remain at the forefront of innovation in synthetic and medicinal chemistry.